N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide

• IUPAC Name: N-(3-acetylphenyl)-4-methylthiadiazole-5-carboxamide
• InChI: InChI=1S/C12H11N3O2S/c1-7-11(18-15-14-7)12(17)13-10-5-3-4-9(6-10)8(2)16/h3-6H,1-2H3,(H,13,17)
• InChI Key: UXDXSQOCOHHYJX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SN=N1)C(=O)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C12H11N3O2S
• Molecular Weight: 261.30 g/mol

Description

N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a thiadiazole derivative with a carboxamide group that has been found to exhibit a range of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide is not fully understood. However, it is believed to act by inhibiting certain enzymes and pathways involved in disease progression. For example, it has been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is important for memory and cognitive function. This inhibition may be beneficial for the treatment of Alzheimer's disease, which is characterized by a loss of cholinergic function.
Biochemical and Physiological Effects:
N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been found to exhibit a range of biochemical and physiological effects. It has been shown to have antioxidant and anti-inflammatory properties, which may be beneficial for the treatment of various diseases. It has also been found to have neuroprotective effects, which may be beneficial for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide in lab experiments is its potential for use as a therapeutic agent or diagnostic tool. However, there are also limitations to its use. For example, its mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy.

Future Directions

There are many potential future directions for research on N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide. One area of research could focus on further exploring its mechanism of action and identifying specific targets for its therapeutic effects. Another area of research could focus on optimizing its synthesis method to improve its yield and purity. Additionally, more research is needed to determine its safety and efficacy for use as a therapeutic agent or diagnostic tool.

Synthesis Methods

The synthesis of N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide involves the reaction of 3-acetylphenylhydrazine with 4-methyl-1,2,3-thiadiazol-5-carbonyl chloride in the presence of a base such as triethylamine. The reaction proceeds through the formation of an intermediate, which is then treated with an acid to yield the final product.

Scientific Research Applications

N-(3-acetylphenyl)-4-methyl-1,2,3-thiadiazole-5-carboxamide has been found to exhibit a range of potential applications in scientific research. It has been studied for its potential use as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. It has also been investigated for its potential use as a diagnostic tool for the detection of certain diseases.